Cas no 90217-02-0 (5-Cyano-2,3-di-p-tolyltetrazolium Chloride)

• Product Name: 5-Cyano-2,3-di-p-tolyltetrazolium Chloride
• CAS No: 90217-02-0
• MF: C₁₆H₁₄ClN₅
• MW: 311.768861293793
• MDL: MFCD00467521
• CID: 806307
• PubChem ID: 57653613
• Update Time: 2025-11-01

5-Cyano-2,3-di-p-tolyltetrazolium Chloride Chemical and Physical Properties

Names and Identifiers

• 2H-Tetrazolium,5-cyano-2,3-bis(4-methylphenyl)-, chloride (1:1)
• 5-Cyano-2,3-di-(p-tolyl)tetrazolium chloride
• 2,3-bis(4-methylphenyl)tetrazol-2-ium-5-carbonitrile,chloride
• 5-Cyano-2,3-di-(p-tolyl)tetrazolium (chloride)
• 5-Cyano-2,3-di-p-tolyltetrazolium Chloride
• 5-Cyano-2,3-ditolyl tetrazoliuM chloride
• CTC
• BIC1455
• 5-Cyano-2,3-bis(4-methylphenyl)-2H-tetrazolium chloride
• 5-Cyano-2,3-di(p-tolyl)tetrazolium chloride
• 2H-Tetrazolium, 5-cyano-2,3-bis(4-methylphenyl)-, chloride (9CI)
• CTC (biological stain)
• BUS4P4I6FX
• 5-Cyano-2,3-di-(p-tolyl)tetrazolium chloride, >=85% (HPLC)
• SSJZAXOTLCJNLF-UHFFFAOYSA-M
• G89722
• Q27274896
• PD018269
• DTXSID90376367
• 5-Cyano-2,3-ditolyltetrazolium chloride
• CYANODITOLYLTETRAZOLIUM CHLORIDE
• UNII-BUS4P4I6FX
• 2,3-bis(4-methylphenyl)tetrazol-2-ium-5-carbonitrile;chloride
• 5-Cyano-2,3-ditolyltetrazolium
• 2H-Tetrazolium, 5-cyano-2,3-bis(4-methylphenyl)-, chloride (1:1)
• SCHEMBL338974
• 2H-Tetrazolium, 5-cyano-2,3-bis(4-methylphenyl)-, chloride
• 5-Cyano-2,3-bis(4-methylphenyl)-2H-tetrazol-3-ium chloride
• 90217-02-0

• MDL： MFCD00467521
• Inchi： 1S/C16H14N5.ClH/c1-12-3-7-14(8-4-12)20-18-16(11-17)19-21(20)15-9-5-13(2)6-10-15;/h3-10H,1-2H3;1H/q+1;/p-1
• InChI Key： SSJZAXOTLCJNLF-UHFFFAOYSA-M
• SMILES： [Cl-].N#CC1N=[N+](C2C=CC(C)=CC=2)N(C2C=CC(C)=CC=2)N=1

Computed Properties

• Exact Mass: 312.10200
• Monoisotopic Mass: 311.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Off white powder
• Melting Point: 225 ℃
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Solubility: Soluble in water
• PSA: 50.42000
• LogP: -0.81842
• λmax: 450nm (of formazan)
• Solubility: Not determined

5-Cyano-2,3-di-p-tolyltetrazolium Chloride Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• Storage Condition：2-8°C
• Risk Phrases：R36/37/38

Additional information on 5-Cyano-2,3-di-p-tolyltetrazolium Chloride

Introduction to 5-Cyano-2,3-di-p-tolyltetrazolium Chloride (CAS No. 90217-02-0)

5-Cyano-2,3-di-p-tolyltetrazolium chloride, with the chemical formula C₁₄H₁₄N₄OCl, is a significant compound in the field of pharmaceutical and biochemical research. This compound is widely recognized for its utility in various applications, particularly in the development of biomarkers and drug discovery. The presence of a cyano group and p-tolyl substituents enhances its reactivity, making it a valuable tool in synthetic chemistry and medical research.

The CAS No. 90217-02-0 uniquely identifies this compound in scientific literature and databases, ensuring precise referencing and consistency across different studies. Its molecular structure, featuring a tetrazolium ring system, makes it particularly interesting for researchers exploring redox-active compounds. These properties are crucial in understanding cellular metabolism and designing novel therapeutic agents.

In recent years, 5-Cyano-2,3-di-p-tolyltetrazolium chloride has gained attention for its role in angiogenesis research. The tetrazolium salt is reduced by viable cells to form water-insoluble formazan derivatives, which can be quantified to assess cell viability and metabolic activity. This makes it an indispensable tool in high-throughput screening (HTS) for drug candidates that target cardiovascular diseases.

Moreover, the compound has been explored in the context of neurodegenerative diseases. Studies have demonstrated its potential in evaluating the effects of neuroprotective agents by monitoring changes in neuronal viability. The cyano group in its structure contributes to its ability to interact with biological targets, facilitating the development of targeted therapies.

Recent advancements in photodynamic therapy (PDT) have also highlighted the significance of 5-Cyano-2,3-di-p-tolyltetrazolium chloride. Its ability to generate reactive oxygen species upon light exposure has been leveraged to develop novel photosensitizers for cancer treatment. The p-tolyl groups enhance its photostability and solubility, making it an attractive candidate for further optimization.

The compound's versatility extends to biochemical assays, where it serves as a substrate for enzymes involved in nitrogen metabolism. Researchers have utilized it to study the kinetics of enzymes such as nitric oxide synthase (NOS) and cytochrome P450 enzymes, which are pivotal in drug metabolism and signaling pathways.

In the realm of material science, 5-Cyano-2,3-di-p-tolyltetrazolium chloride has been investigated for its potential applications in conductive polymers. The tetrazolium ring can be incorporated into polymer backbones to create materials with enhanced electrical conductivity. These materials are being explored for use in flexible electronics and energy storage devices.

The synthesis of this compound involves multi-step organic reactions, typically starting from p-toluonitrile derivatives. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers have access to high-quality material for their experiments. Techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the p-tolyl groups efficiently.

Quality control is paramount when working with 5-Cyano-2,3-di-p-tolyltetrazolium chloride. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely used to confirm purity and identity. These methods provide researchers with confidence that their experiments are conducted using reliable reagents.

The compound's stability under various storage conditions is another critical consideration. Proper handling and storage protocols must be followed to prevent degradation, which could compromise experimental results. Researchers often store it under inert atmospheres or at controlled temperatures to maintain its integrity.

Ethical considerations also play a role in its use. While not classified as a hazardous material, proper safety measures must be taken when handling it in laboratory settings. Personal protective equipment (PPE) such as gloves and lab coats should be worn to minimize exposure risks.

The future prospects of 5-Cyano-2,3-di-p-tolyltetrazolium chloride are promising, with ongoing research exploring new applications and improving existing ones. Collaborative efforts between academia and industry are likely to drive innovation in this field, leading to breakthroughs that benefit human health and technological advancements.